Cas no 41546-22-9 (alpha-Neuraminic acid)

• Product Name: alpha-Neuraminic acid
• CAS No: 41546-22-9
• MF: C₉H₁₇NO₈
• MW: 267.23318362236
• CID: 334121
• Update Time: 2023-08-02

alpha-Neuraminic acid Chemical and Physical Properties

Names and Identifiers

• a-Neuraminic acid (9CI)
• α-Neuraminic acid
• alpha-neuraminic acid
• 169VS02B5L
• 5-amino-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranosonic acid
• Q27121441
• alpha-Neuraminic acid

• Inchi： 1S/C9H17NO8/c10-5-3(12)1-9(17,8(15)16)18-7(5)6(14)4(13)2-11/h3-7,11-14,17H,1-2,10H2,(H,15,16)/t3-,4+,5+,6+,7+,9+/m0/s1
• InChI Key： CERZMXAJYMMUDR-LSRLBZCKSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)N)O)O

Computed Properties

• Exact Mass: 267.095
• Monoisotopic Mass: 267.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174